Cas no 1806972-60-0 (3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1806972-60-0
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4883348
• Update Time: 2025-06-22

3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6N/c1-3-2-4(8(12,13)14)5(6(9)10)7(11)15-3/h2,6H,1H3
• InChI Key： XFXDWIZZFCHROK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(=C1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine

3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine, also known by its CAS number 1806972-60-0, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in pharmaceuticals, agrochemicals, and materials science. The unique substitution pattern of this molecule, featuring multiple fluorinated groups, contributes to its distinctive chemical properties and reactivity.

The structure of 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine is characterized by a pyridine ring with fluorine atoms at positions 2 and 4. At position 3, a difluoromethyl group (-CHF₂) is attached, while position 6 bears a methyl group (-CH₃). The trifluoromethyl group (-CF₃) at position 4 adds to the molecule's electronic complexity and enhances its stability. These substituents not only influence the molecule's electronic properties but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of novel fluorinated polymers with enhanced thermal stability and dielectric properties. These polymers hold promise for applications in high-frequency electronics and aerospace materials.

In the pharmaceutical industry, this compound has been investigated as a building block for drug development. Its fluorinated groups make it an attractive candidate for designing molecules with improved pharmacokinetic profiles. Recent research has focused on its role in the synthesis of potential antiviral agents, where its unique electronic properties facilitate interactions with viral proteins.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective fluorination and alkylation. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and better purity.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity. Preliminary studies suggest that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is required to fully understand its environmental fate and potential risks.

The versatility of 3-(Difluoromethyl)-2-fluoro-6-methyl-4-(trifluoromethyl)pyridine makes it a valuable compound in both academic and industrial settings. Its ability to serve as a versatile building block for diverse applications underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, it is expected to play an increasingly significant role in driving innovation across multiple disciplines.